1-(3-Fluorophenyl)-3-((4-methylphenyl)sulfonyl)urea

• IUPAC Name: 1-(3-fluorophenyl)-3-(4-methylphenyl)sulfonylurea
• InChI: InChI=1S/C14H13FN2O3S/c1-10-5-7-13(8-6-10)21(19,20)17-14(18)16-12-4-2-3-11(15)9-12/h2-9H,1H3,(H2,16,17,18)
• InChI Key: VVUDFMUDFGTWMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C14H13FN2O3S
• Molecular Weight: 308.33 g/mol

Description

1-(3-Fluorophenyl)-3-((4-methylphenyl)sulfonyl)urea (FMPSU) is a chemical compound that has been studied for its potential applications in various scientific research fields. It is a fluorinated urea derivative that has been used as a building block for the synthesis of novel compounds and as a reagent for organic synthesis. FMPSU has been studied for its potential applications in drug discovery, biochemistry, and pharmacology.

Scientific Research Applications

Mechanochemical Synthesis

Research conducted by Tan et al. (2014) highlights the application of mechanochemistry in synthesizing sulfonyl-(thio)ureas, including known anti-diabetic drugs. This approach yields good to excellent isolated yields through base-assisted or copper-catalyzed coupling of sulfonamides and iso(thio)cyanates (Tan, Štrukil, Mottillo, & Friščić, 2014).

Solution Conformation Studies

Tel and Engberts (2010) conducted an NMR spectroscopic study to understand the solution conformation of N,N′‐[bis(α‐tosylbenzyl)]ureas. They found that the presence of both sulfonyl groups and aromatic rings are essential for observing upfield shifts, suggesting specific conformational arrangements (Tel & Engberts, 2010).

Anion Chemosensors

Hu et al. (2015) developed two sulfonamide and urea-based compounds for anion detection. These compounds showed high selectivity towards cyanide and fluoride ions in specific solvent mixtures, demonstrating their potential as anion chemosensors (Hu, Cao, Huang, Chen, Wu, Xu, Liu, & Yin, 2015).

Anticonvulsant Activity

Thakur et al. (2017) synthesized a series of sulfonylurea derivatives to test for anticonvulsant activity. They found that certain derivatives, especially chloro-substituted ones, were effective in protecting against convulsions, indicating their potential use in anticonvulsant therapies (Thakur, Deshmukh, Jha, & Kumar, 2017).

Inhibitors of Carbonic Anhydrase

A study by Bozdağ et al. (2018) reported the development of 2-aminophenol-4-sulfonamide derivatives as inhibitors of carbonic anhydrase enzymes. This research is significant for the treatment of hypoxic tumors, highlighting the medical application of these compounds (Bozdağ, Carta, Ceruso, Ferraroni, McDonald, Dedhar, & Supuran, 2018).

Hydrogen Bonding Studies

Research by Boiocchi et al. (2004) explored the hydrogen bonding interactions of 1,3-bis(4-nitrophenyl)urea with various oxoanions. They discovered different interaction behaviors, including hydrogen-bonding and deprotonation, which is crucial for understanding the molecular interactions in these compounds (Boiocchi, Del Boca, Gómez, Fabbrizzi, Licchelli, & Monzani, 2004).